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Abstract

BI-1935 is a potent and selective small molecule inhibitor of the soluble epoxide hydrolase
(seH) enzyme. By preventing the degradation of endogenous epoxyeicosatrienoic acids
(EETSs), BI-1935 offers a promising therapeutic strategy for a range of cardiovascular and
inflammatory diseases. This technical guide provides a comprehensive overview of the
mechanism of action of BI-1935, supported by quantitative data, detailed experimental
methodologies, and visualizations of the key signaling pathways involved.

Core Mechanism of Action

The primary mechanism of action of BI-1935 is the direct inhibition of the soluble epoxide
hydrolase (SEH) enzyme. sEH is a key enzyme in the arachidonic acid cascade, responsible for
the hydrolysis of epoxyeicosatrienoic acids (EETS) into their less active dihydroxyeicosatrienoic
acids (DHETs)[1][2]. By inhibiting SEH, BI-1935 effectively increases the bioavailability of EETS,
which are potent signaling molecules with vasodilatory and anti-inflammatory properties[1][2].

The Soluble Epoxide Hydrolase Pathway
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The sEH pathway is a critical component of lipid metabolism and cellular signaling. The
pathway begins with the metabolism of arachidonic acid by cytochrome P450 (CYP) enzymes
to form various EET regioisomers. These EETs then exert their biological effects before being
degraded by sEH.
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Core mechanism of BI-1935 action.

Quantitative Data

The potency and selectivity of BI-1935 have been characterized through various in vitro
assays. A summary of the key quantitative data is presented below.

In Vitro Potency and Selectivity

Target Assay Type Metric Value Reference
Human sEH Biochemical IC50 7nM [11[2]
Thromboxane ) )

Biochemical IC50 0.132 uM [1]
Synthase
5-Lipoxygenase ) ]

Biochemical IC50 5.92 uM [1]
(5-LO)
hCYP2J2/2C9/2 o

In-house screen Inhibition > 1uM [1][2]
C19
IL-2 In-house screen Inhibition > 1uM [1][2]

GPCR Selectivity Screen
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BI-1935 was tested against a panel of 315 GPCR targets. Significant inhibition was observed
for only two of the targets at a concentration of 10 uM[1][2].

Target Inhibition @ 10 yM
Dopamine Transporter (DAT) 82%
Sigma 1 Receptor 50%

Negative Control: BI-2049

For in vitro experiments, BI-2049 is a structurally similar molecule that serves as a negative
control, exhibiting significantly lower potency against human seH[1].

Compound Target Metric Value
BI-2049 Human sgEH IC50 >3 uM
BI-1935 Human sgEH IC50 7 nM

Signaling Pathways

The increased levels of EETs resulting from sEH inhibition by BI-1935 modulate downstream
signaling pathways, primarily the NF-kB and PPAR pathways, to exert their anti-inflammatory
effects.

Modulation of the NF-kB Pathway

EETs have been shown to inhibit the activation of the NF-kB signaling pathway, a key regulator
of inflammation[3][4]. By preventing the degradation of IkB, EETs block the nuclear
translocation of NF-kB, thereby reducing the expression of pro-inflammatory genes.
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EET-mediated inhibition of the NF-kB pathway.
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Activation of the PPAR Pathway

EETs can act as agonists for Peroxisome Proliferator-Activated Receptors (PPARS), particularly
PPARYI[5][6]. Activation of PPARSs leads to the transcription of genes involved in lipid
metabolism and the suppression of inflammatory responses|5].
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EET-mediated activation of the PPARYy pathway.

Experimental Protocols
In Vitro sEH Inhibition Assay (General Protocol)
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The following provides a general protocol for determining the IC50 of an sEH inhibitor. Specific
parameters may vary.

Materials:

Human recombinant SEH enzyme

o sEH substrate (e.g., PHOME - (3-Phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-
2-yl)-methyl ester)

o Assay buffer (e.g., Tris-HCI, pH 7.4)

e Test compound (e.g., BI-1935) and solvent (e.g., DMSO)

o 96-well microplate (black, clear bottom)

¢ Fluorescence microplate reader

Procedure:

o Prepare serial dilutions of the test compound in the assay buffer.
e Add the diluted test compound to the wells of the microplate.

» Add the seEH enzyme to each well and incubate for a specified pre-incubation period (e.g., 15
minutes at room temperature).

« Initiate the enzymatic reaction by adding the sEH substrate to each well.

o Immediately measure the fluorescence kinetically over a set period (e.g., 30 minutes) at the
appropriate excitation and emission wavelengths for the substrate used.

o Calculate the rate of reaction for each concentration of the test compound.

» Plot the reaction rate against the logarithm of the inhibitor concentration and fit the data to a
four-parameter logistic equation to determine the IC50 value.
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Workflow for in vitro sEH inhibition assay.

In Vivo Efficacy

The in vivo efficacy of BI-1935 has been demonstrated in a preclinical model of hypertension.
In Dahl salt-sensitive rats, a model that mimics salt-sensitive hypertension in humans, BI-1935
showed a dose-dependent effect on mean arterial pressure[1][2]. While the specific quantitative
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data from this study is not publicly available, the results indicate that BI-1935 is active in vivo
and has the potential to lower blood pressure.

Conclusion

BI-1935 is a highly potent and selective inhibitor of soluble epoxide hydrolase. Its mechanism
of action, centered on the stabilization of EETs, leads to the modulation of key inflammatory
and vascular signaling pathways. The available data supports its potential as a therapeutic
agent for cardiovascular and inflammatory diseases. Further investigation into its in vivo
efficacy and pharmacokinetic profile is warranted to fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Pardon Our Interruption [opnme.com]

2. Pharmacokinetic optimization of four soluble epoxide hydrolase inhibitors for use in a
murine model of inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]

¢ 3. Pharmacokinetics and in vivo potency of soluble epoxide hydrolase inhibitors in
cynomolgus monkeys - PMC [pmc.ncbi.nlm.nih.gov]

¢ 4. medchemexpress.com [medchemexpress.com]

¢ 5. PPARYy signaling is required for mediating EETs protective effects in neonatal
cardiomyocytes exposed to LPS - PMC [pmc.ncbi.nim.nih.gov]

¢ 6. Design, Synthesis, and Pharmacological Characterization of a Potent Soluble Epoxide
Hydrolase Inhibitor for the Treatment of Acute Pancreatitis - PMC [pmc.ncbi.nlm.nih.gov]

¢ To cite this document: BenchChem. [BI-1935: A Technical Guide to a Potent and Selective
SEH Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613023/docs#bi-1935-a-technical-guide-to-a-
potent-and-selective-seh-inhibitor]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b15613023/docs?utm_src=pdf-body#bi-1935-a-technical-guide-to-a-potent-and-selective-seh-inhibitor
https://www.benchchem.com/product/b15613023/docs?utm_src=pdf-body#bi-1935-a-technical-guide-to-a-potent-and-selective-seh-inhibitor
https://www.benchchem.com/product/b15613023?utm_src=pdf-custom-synthesis#bc-rfq
https://www.opnme.com/molecules/seh-bi-1935
https://pubmed.ncbi.nlm.nih.gov/19154430/
https://pubmed.ncbi.nlm.nih.gov/19154430/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3372725/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3372725/
https://www.medchemexpress.com/bi-1935.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4227494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4227494/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10350924/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10350924/
https://www.benchchem.com/product/b15613023/docs#bi-1935-a-technical-guide-to-a-potent-and-selective-seh-inhibitor
https://www.benchchem.com/product/b15613023/docs#bi-1935-a-technical-guide-to-a-potent-and-selective-seh-inhibitor
https://www.benchchem.com/product/b15613023/docs#bi-1935-a-technical-guide-to-a-potent-and-selective-seh-inhibitor
https://www.benchchem.com/product/b15613023/docs#bi-1935-a-technical-guide-to-a-potent-and-selective-seh-inhibitor
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613023?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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